Cas no 134430-97-0 (Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)-)

• Product name: Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)-
• CAS No: 134430-97-0
• MF: C₂₀H₂₅NO₂
• MW: 311.418
• CID: 1235595
• PubChem ID: 10403203

Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)-
• SCHEMBL17793376
• 134430-97-0
• DTXSID101171497
• Methyl (3R)-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]butanoate

• Inchi： InChI=1S/C20H25NO2/c1-16(14-20(22)23-3)21(15-18-10-6-4-7-11-18)17(2)19-12-8-5-9-13-19/h4-13,16-17H,14-15H2,1-3H3/t16-,17-/m1/s1
• InChI Key： KSZNTVHXKSJVJB-IAGOWNOFSA-N
• SMILES： CC(CC(=O)OC)N(CC1=CC=CC=C1)C(C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 311.18865
• Monoisotopic Mass: 311.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 29.54